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Compound of Interest

Compound Name: 5-Carboxamidotryptamine maleate

Cat. No.: B1142510 Get Quote

Essential Safety and Handling Guide for 5-
Carboxamidotryptamine Maleate
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 5-
Carboxamidotryptamine maleate. Adherence to these procedures is essential to ensure a

safe laboratory environment. This compound is a potent serotonin receptor agonist and should

be handled with care to avoid accidental exposure.

Summary of Key Safety Information
Below is a table summarizing the essential physical, chemical, and safety data for 5-
Carboxamidotryptamine maleate. Note that specific toxicological data such as LD50 and

occupational exposure limits are not readily available; therefore, cautious handling as a potent

pharmacological agent is required.
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Property Value

Chemical Name 5-Carboxamidotryptamine maleate

CAS Number 74885-72-6

Molecular Formula C₁₁H₁₃N₃O · C₄H₄O₄

Molecular Weight 319.31 g/mol

Physical State Solid

Solubility Soluble in water

Storage
Store at +4°C in a dry, well-ventilated place.

Keep container tightly closed.

Hazard Classifications
Eye Irritant 2, Skin Irritant 2, STOT SE 3

(Respiratory system)

Signal Word Warning

Hazard Statements

H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause

respiratory irritation)

LD50 (Oral) No data available

Occupational Exposure Limits No data available

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is critical when handling 5-
Carboxamidotryptamine maleate to minimize exposure. The following PPE is mandatory:

Eye Protection: Chemical safety glasses with side shields are required. In situations with a

risk of splashing, a face shield should be worn in addition to safety glasses.

Hand Protection: Chemical-resistant gloves are essential. While specific breakthrough times

for 5-Carboxamidotryptamine maleate are not available, nitrile gloves are a suitable choice

for handling the solid form and for protection against splashes of solutions. It is crucial to
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inspect gloves for any signs of degradation or perforation before use and to change them

immediately if contamination is suspected.

Respiratory Protection: For handling small quantities in a well-ventilated area, respiratory

protection may not be required. However, if there is a risk of generating dust or aerosols, a

NIOSH-approved N95 or P1 dust mask should be used. For larger quantities or in situations

with inadequate ventilation, a higher level of respiratory protection, such as a powered air-

purifying respirator (PAPR), should be considered.

Protective Clothing: A standard laboratory coat should be worn at all times. When handling

larger quantities or when there is a significant risk of contamination, additional protective

clothing, such as disposable coveralls, may be necessary.

Experimental Protocol: Weighing and Solution
Preparation
This protocol outlines the essential steps for safely weighing the solid compound and preparing

a stock solution.

1. Preparation:

Ensure the work area, typically a chemical fume hood or a designated and well-ventilated
space, is clean and uncluttered.
Assemble all necessary equipment: analytical balance, weighing paper or boat, spatula,
vials, and solvent.
Don the required personal protective equipment as detailed above.

2. Weighing the Compound:

Carefully transfer the desired amount of 5-Carboxamidotryptamine maleate from the stock
container to a pre-tared weighing vessel using a clean spatula.
Perform this task in a manner that minimizes the generation of dust.
Close the primary container tightly immediately after use.

3. Solution Preparation:

Place the weighing vessel containing the compound into a secondary container (e.g., a
beaker).
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Add the desired solvent to the weighing vessel to dissolve the compound.
Once fully dissolved, transfer the solution to a labeled storage vial.
Rinse the weighing vessel with a small amount of solvent and add the rinsing to the storage
vial to ensure a complete transfer.

4. Decontamination and Waste Disposal:

Wipe down the work surface and any equipment used with an appropriate cleaning agent.
Dispose of all contaminated disposable materials, including weighing paper, pipette tips, and
gloves, in a designated hazardous waste container.

Diagram of Safe Handling Workflow
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Safe Handling Workflow for 5-Carboxamidotryptamine Maleate

Preparation

Handling

Cleanup & Disposal

Prepare well-ventilated work area

Don appropriate PPE

Weigh solid compound carefully

Prepare stock solution

Decontaminate work surfaces and equipment

Dispose of waste in labeled hazardous waste container

Click to download full resolution via product page

Caption: Workflow for handling 5-Carboxamidotryptamine maleate.
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Spill Response:

Small Spills: In the event of a small spill of the solid material, carefully sweep it up, avoiding

dust generation, and place it in a sealed, labeled container for hazardous waste disposal.

The area should then be decontaminated.

Large Spills: For larger spills, evacuate the area and prevent entry. If it is safe to do so, cover

the spill with an absorbent material to prevent the spread. Contact your institution's

environmental health and safety (EHS) department for guidance on cleanup.

Disposal Plan:

All waste containing 5-Carboxamidotryptamine maleate, including unused compound,

contaminated labware, and personal protective equipment, must be disposed of as hazardous

chemical waste.

Segregation: Keep waste containing this compound separate from other waste streams.

Containerization: Use a designated, leak-proof, and clearly labeled hazardous waste

container.

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name, "5-Carboxamidotryptamine maleate."

Collection: Arrange for the collection of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal service. Do not dispose of this chemical down

the drain or in the regular trash.

To cite this document: BenchChem. [Personal protective equipment for handling 5-
Carboxamidotryptamine maleate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142510#personal-protective-equipment-for-
handling-5-carboxamidotryptamine-maleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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